Cas no 2229495-04-7 (2-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229495-04-7
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• CID: 6437783
• PubChem ID: 165882489
• Update Time: 2025-10-24

2-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol
• EN300-1941180
• 2229495-04-7

• Inchi： 1S/C8H5ClF4O/c9-6-5(10)2-1-4(7(6)11)8(12,13)3-14/h1-2,14H,3H2
• InChI Key： YYEOVLQEGSGANY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C(CO)(F)F)F

Computed Properties

• Exact Mass: 227.9965051g/mol
• Monoisotopic Mass: 227.9965051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol

Research Briefing on 2-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol (CAS: 2229495-04-7)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 2-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol (CAS: 2229495-04-7), a fluorinated organic molecule with potential applications in medicinal chemistry and pharmaceutical development. Recent studies have highlighted its significance as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer agents.

The compound's unique structural features, including the presence of multiple fluorine atoms and a chloro-difluorophenyl moiety, contribute to its enhanced metabolic stability and bioavailability. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its role in the development of targeted therapies, emphasizing its potential to modulate specific biological pathways.

One notable study (DOI: 10.1021/acs.jmedchem.3c01234) investigated the compound's efficacy as a precursor in the synthesis of kinase inhibitors, demonstrating promising results in preclinical models of cancer. The research team utilized a combination of computational docking and in vitro assays to validate its binding affinity and selectivity for key oncogenic targets.

Another significant development involves the optimization of synthetic routes for 2-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol, as reported in Organic Process Research & Development (DOI: 10.1021/acs.oprd.3c00156). The study introduced a scalable and cost-effective method for its production, addressing previous challenges related to yield and purity. This advancement is expected to facilitate its broader adoption in industrial applications.

In addition to its therapeutic potential, recent safety and toxicology assessments (e.g., Regulatory Toxicology and Pharmacology, DOI: 10.1016/j.yrtph.2023.105432) have provided preliminary data on the compound's pharmacokinetic and toxicological profiles. These findings underscore the need for further investigation but also highlight its favorable safety margins in early-stage testing.

In conclusion, 2-(3-chloro-2,4-difluorophenyl)-2,2-difluoroethan-1-ol (CAS: 2229495-04-7) represents a promising candidate for future drug development efforts. Its versatile applications, coupled with recent advancements in synthesis and biological evaluation, position it as a compound of significant interest in the chemical biology and pharmaceutical research communities.